Cas no 2229374-93-8 (1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile
• CAS No: 2229374-93-8
• MF: C₁₂H₈F₅N
• MW: 261.190640449524
• CID: 5778239
• PubChem ID: 165647204
• Update Time: 2025-06-08

1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2229374-93-8
• 1-[4-(pentafluoroethyl)phenyl]cyclopropane-1-carbonitrile
• EN300-1974204
• 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile

• Inchi： 1S/C12H8F5N/c13-11(14,12(15,16)17)9-3-1-8(2-4-9)10(7-18)5-6-10/h1-4H,5-6H2
• InChI Key： CWFUYCPRMBPECZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)C1(C#N)CC1)F

Computed Properties

• Exact Mass: 261.05769007g/mol
• Monoisotopic Mass: 261.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile

Chemical Profile of 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile (CAS No. 2229374-93-8)

1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile, identified by the CAS number 2229374-93-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of cyclopropanecarbonitriles, which are known for their versatile reactivity and potential applications in drug design and polymer synthesis. The presence of a pentafluoroethyl group in its molecular structure introduces significant electronic and steric effects, making it a valuable candidate for further exploration in synthetic chemistry and medicinal applications.

The molecular framework of 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile consists of a cyclopropane ring substituted with a phenyl group at the 1-position and a pentafluoroethyl group at the 4-position, with a nitrile group attached to the 1-carbon atom. This arrangement imparts distinct chemical characteristics, including enhanced lipophilicity and metabolic stability, which are critical factors in pharmaceutical development. The pentafluoroethyl moiety, in particular, is known for its ability to modulate pharmacokinetic profiles, often improving bioavailability and reducing susceptibility to enzymatic degradation.

In recent years, there has been growing interest in cyclopropanecarbonitriles as intermediates in the synthesis of biologically active molecules. The strained three-membered ring of cyclopropane can be exploited to introduce conformational constraints into drug candidates, potentially enhancing binding affinity and selectivity. Furthermore, the nitrile group serves as a versatile handle for further functionalization, allowing chemists to tailor the compound's properties for specific applications. The combination of these features makes 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. The pentafluoroethyl group is particularly noteworthy for its ability to influence the electronic distribution within the molecule, which can be leveraged to modulate receptor interactions. This has led to investigations into its use as a building block for small-molecule drugs targeting various biological pathways. For instance, studies have explored its utility in designing inhibitors of enzymes involved in inflammatory responses and cancer progression. The cyclopropane ring's strain can also be exploited to induce specific conformational changes that enhance binding to biological targets, making this compound an attractive candidate for structure-based drug design.

From a synthetic chemistry perspective, 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile offers several advantages as an intermediate. The presence of the nitrile group provides multiple routes for further derivatization, including reduction to amides or carboxylic acids, or hydrolysis to yield carboxylic acid derivatives. These transformations are essential for constructing more complex molecules with tailored biological activities. Additionally, the pentafluoroethyl group can be readily introduced through cross-coupling reactions or nucleophilic substitutions, allowing for modular synthesis and diversification of the compound library.

Recent advancements in computational chemistry have further enhanced the understanding of 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile's reactivity and potential applications. Molecular modeling studies have revealed insights into how the electronic effects of the pentafluoroethyl group influence molecular interactions, providing valuable guidance for drug design. These computational approaches have been complemented by experimental investigations, which have validated many of the theoretical predictions regarding its chemical behavior.

In materials science, this compound has also shown promise as a precursor for functional polymers. The cyclopropane ring can be polymerized or incorporated into copolymers to create materials with unique mechanical and thermal properties. The presence of polar functional groups such as the nitrile group enhances intermolecular interactions, leading to improved material performance in applications such as coatings or adhesives. Furthermore, the lipophilic nature of the pentafluoroethyl group can be exploited to design polymers with specific solubility profiles or surface properties.

The synthesis of 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile presents some challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating access to such molecules. Transition-metal-catalyzed reactions play a crucial role in constructing the cyclopropane ring and introducing the desired substituents. For example, palladium-catalyzed cross-coupling reactions have been employed to efficiently connect the phenyl and pentafluoroethyl groups to the cyclopropanecarbonitrile core.

Future research directions may focus on expanding the chemical space explored by this compound by incorporating additional functional groups or exploring different substitution patterns on the cyclopropane ring. Additionally, investigating its biological activity across various therapeutic areas could uncover new applications or lead compounds for drug development. As synthetic techniques continue to evolve, access to increasingly complex molecules like 1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile will become more streamlined, enabling broader exploration of their potential.

In conclusion,1-4-(pentafluoroethyl)phenylcyclopropane-1-carbonitrile (CAS No. 2229374-93-8) represents a fascinating molecule with diverse applications spanning pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation through both experimental synthesis and computational modeling. As research progresses，this compound is likely to play an increasingly important role in developing next-generation therapeutics and advanced materials.